Cas no 5417-24-3 (4-(Dibutylamino)-butyronitrile)

5417-24-3 structure
Product name:4-(Dibutylamino)-butyronitrile
4-(Dibutylamino)-butyronitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(dibutylamino)butanenitrile
- AC1Q2WT7
- 4-dibutylamino-butyronitrile
- CTK4J9887
- AC1L1CRQ
- EINECS 226-516-8
- NSC7386
- 4-(N,N-DIBUTYLAMINO)-BUTANENITRILE
- 4-(Dibutylamino)butyronitrile
- 4-(N,N-DIBUTYLAMINO)-BUTYRONITRILE
- 4-DIBUTYLAMINOBUTYRONITRILE
- SCHEMBL147519
- VQPZLDJVFUXXGU-UHFFFAOYSA-N
- Butanenitrile (9CI), 4-(dibutylamino)-
- Butyronitrile (8CI), 4-(dibutylamino)-
- DTXSID90202516
- NSC-7386
- Butanenitrile, 4-(dibutylamino)-
- HF3D7F9VNP
- NS00032988
- NSC 7386
- AKOS009061023
- 4-(DIBUTYLAMINO)-BUTYRONITRILE
- 5417-24-3
- 4-(Dibutylamino)-butyronitrile
-
- Inchi: InChI=1S/C12H24N2/c1-3-5-10-14(11-6-4-2)12-8-7-9-13/h3-8,10-12H2,1-2H3
- InChI Key: VQPZLDJVFUXXGU-UHFFFAOYSA-N
- SMILES: CCCCN(CCCC)CCCC#N
Computed Properties
- Exact Mass: 196.19412
- Monoisotopic Mass: 196.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.03
- LogP: 3.19238
4-(Dibutylamino)-butyronitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D462353-100mg |
4-(Dibutylamino)-butyronitrile |
5417-24-3 | 100mg |
$ 185.00 | 2022-06-05 | ||
TRC | D462353-50mg |
4-(Dibutylamino)-butyronitrile |
5417-24-3 | 50mg |
$ 115.00 | 2022-06-05 | ||
TRC | D462353-10mg |
4-(Dibutylamino)-butyronitrile |
5417-24-3 | 10mg |
$ 50.00 | 2022-06-05 |
4-(Dibutylamino)-butyronitrile Related Literature
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
-
Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
-
Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
-
Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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